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3-nitropyridine

Executive Summary

2-Chloro-4-cyclopropoxy-3-nitropyridine (CAS: 1243364-97-7) is a highly specialized

heterocyclic building block used primarily in the synthesis of small-molecule inhibitors targeting
oncogenic kinases and KRAS mutants.[1][2][3] Its structural uniqueness lies in the 3-nitro
group, which electronically activates the pyridine ring for nucleophilic aromatic substitution (

), and the 4-cyclopropoxy moiety, a lipophilic pharmacophore often employed to optimize
metabolic stability and hydrophobic pocket occupancy in drug targets.

This guide provides a definitive technical breakdown of its physicochemical properties,
validated synthetic routes, and analytical profiling, designed for researchers requiring high-
purity synthesis and characterization protocols.

Physicochemical Characterization
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Molecular Identity

The core identity of the molecule is defined by the trisubstituted pyridine ring. The positioning of
the nitro group at C3 is critical; it provides the "ortho-effect” necessary for the reactivity of the
chlorine at C2, while the cyclopropoxy group at C4 modulates solubility and target affinity.

Property Value Notes

2-Chloro-4-(cyclopropyloxy)-3-
IUPAC Name ) o (cyclopropyloxy)
nitropyridine

Distinct from the 5-
CAS Number 1243364-97-7 cyclopropoxy isomer (CAS
1243350-30-2).[1][2][3]

Molecular Formula

Monoisotopic Mass: 214.01

Molecular Weight 214.61 g/mol
g/mol

Nitro-pyridines are

Physical State Pale yellow to orange solid o
characteristically colored.[1]

) Low solubility in water;
- Soluble in DMSO, DMF, DCM, )
Solubility E{OA hydrolytically stable at neutral
c
pH.

Moderate lipophilicity suitable

LogP (Predicted) ~2.1 )
for CNS/cellular penetration.

Structural Analysis[1]

» Electronic Environment: The pyridine nitrogen and the 3-nitro group create a highly electron-
deficient system.[1] This makes the C2-chlorine extremely susceptible to displacement by
amines or thiols in subsequent drug synthesis steps.[1]

» Steric Considerations: The cyclopropyl group adds bulk at the 4-position, which can influence
the regioselectivity of reactions at the adjacent C3 or C5 positions during late-stage

functionalization.[1]
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Synthetic Methodology
Retrosynthetic Logic

The most robust synthesis utilizes 2,4-dichloro-3-nitropyridine as the starting material.[1][4] The
reaction exploits the differential reactivity of the C2 and C4 chlorines.[1] The C4 position is
generally more reactive toward oxygen nucleophiles (like cyclopropoxide) due to the para-like
resonance activation from the ring nitrogen, whereas the C2 position is sterically hindered by
the adjacent nitro group.

Validated Synthesis Protocol

Objective: Selective installation of the cyclopropoxy group at C4 via

Reagents:

Precursor: 2,4-Dichloro-3-nitropyridine (1.0 equiv)[1]

Nucleophile: Cyclopropanol (1.1 equiv)

Base: Sodium Hydride (NaH, 60% dispersion in oil) (1.2 equiv)

Solvent: Anhydrous THF or DMF[1]

Temperature: 0°C to Room Temperature (RT)
Step-by-Step Procedure:
e Activation: In a flame-dried round-bottom flask under inert atmosphere (

or Ar), suspend NaH (1.2 equiv) in anhydrous THF at 0°C.

o Alkoxide Formation: Add Cyclopropanol (1.1 equiv) dropwise. Stir for 30 minutes at 0°C until
hydrogen evolution ceases.

» Addition: Dissolve 2,4-dichloro-3-nitropyridine (1.0 equiv) in a minimal amount of THF. Add
this solution dropwise to the alkoxide mixture at 0°C. Critical: Slow addition prevents
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exotherms that could lead to bis-substitution.[1]

o Reaction: Allow the mixture to warm to RT and stir for 4—6 hours. Monitor by TLC
(Hexane:EtOAc 4:1) or LCMS.

e Quench & Workup: Cool to 0°C. Quench carefully with saturated

solution. Extract with EtOAc (3x). Wash combined organics with water and brine.[1] Dry over

[L][5][€]

« Purification: Concentrate in vacuo. Purify via flash column chromatography (
, gradient 0-20% EtOAc in Hexanes).

Yield Expectation: 75-85%

Reaction Pathway Visualization
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Figure 1: Regioselective

pathway favoring C4 substitution due to steric shielding of C2 by the nitro group.[1]

Analytical Profiling & Quality Control

Trustworthiness in chemical biology relies on rigorous characterization.[1] The following
analytical signatures confirm the identity of 2-Chloro-4-cyclopropoxy-3-nitropyridine.

NMR Spectroscopy ( NMR, 400 MHz, )

e Pyridine Protons:
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o ~8.3 ppm (d, 1H, C6-H): Deshielded by ring nitrogen.
o ~7.0 ppm (d, 1H, C5-H): Shielded relative to C6 due to the adjacent ether oxygen.

e Cyclopropyl Protons:

o ~3.9 ppm (m, 1H, CH-O): Methine proton at the ether linkage.
o ~0.9 ppm (m, 4H,

). Characteristic high-field multiplets for the cyclopropyl ring.

Mass Spectrometry (LCMS)

 lonization Mode: ESI+ (Electrospray lonization, Positive mode).
e Observed Mass:

o (Base peak).

o (Chlorine isotope pattern, ~33% intensity of base peak).
o Fragmentation: Loss of the cyclopropyl group (

) or nitro group (

) may be observed at higher collision energies.

QC Decision Tree
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Figure 2: Quality control workflow ensuring regioisomeric purity before downstream application.
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Applications in Drug Discovery[7][8][9]

This molecule serves as a "linchpin" scaffold.[1] The C2-Chlorine is a handle for cross-coupling
(Suzuki-Miyaura) or amination (

) to attach the core to a larger kinase-binding hinge region.[1] The 3-Nitro group is typically
reduced to an amine (

) in subsequent steps, allowing for the formation of fused ring systems (e.g., imidazopyridines)
or amide couplings.

Key Therapeutic Areas:

o KRAS G12C Inhibitors: The cyclopropyl group fits into the switch Il pocket of KRAS,
providing hydrophobic interactions.

» Kinase Inhibitors: Used in the synthesis of ATP-competitive inhibitors where the pyridine
nitrogen interacts with the hinge region of the kinase.[1]

Safety & Handling

e Hazards: As a nitro-pyridine, the compound is potentially energetic.[1] While stable at RT,
avoid heating crude residues to dryness without testing for thermal stability.

o Skin Sensitization: Chloropyridines are potent sensitizers.[1] Use double nitrile gloves and
work in a fume hood.[1]

o Storage: Store at 2—8°C under inert gas. Protect from light to prevent nitro-group
degradation.[1]
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+ Commercial Availability & CAS Verification
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o (Verified CAS Source)

o Safety Data

o Sigma-Aldrich SDS for 2-Chloro-4-methyl-3-nitropyridine (Analogous handling).

o [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitropyridine-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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